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Compound of Interest

Compound Name: BMS-1001 hydrochloride

Cat. No.: B606213 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the dissolution and handling of BMS-1001
hydrochloride, a potent and orally active inhibitor of the human PD-1/PD-L1 immune

checkpoint interaction.[1][2][3][4] These guidelines are intended for use in preclinical research

settings.

Product Information
Product Name: BMS-1001 hydrochloride

Synonyms: BMS-1001 HCl, BMS 1001 hydrochloride[5]

CAS Number: 2113650-04-5[1]

Molecular Formula: C₃₅H₃₅ClN₂O₇[1]

Molecular Weight: 631.11 g/mol [1]

Mechanism of Action: BMS-1001 binds to human PD-L1, blocking its interaction with PD-1.

[1][2][6] This alleviates the inhibitory effect of PD-L1 on T-cell receptor-mediated activation of

T-lymphocytes.[1][2][6][7]
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Solubility Data
BMS-1001 hydrochloride is a crystalline solid that is soluble in DMSO but generally insoluble

in water and ethanol.[7] It is crucial to use fresh, anhydrous DMSO, as the presence of

moisture can significantly reduce solubility.[1][7] For in vivo applications, specific formulations

with co-solvents are required.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 11.5 - 50 mg/mL 18.22 - 84.08 mM

Sonication or warming

may be required to

achieve higher

concentrations.[2][7]

Use fresh, anhydrous

DMSO.[1][7]

Water Insoluble Insoluble

Ethanol Insoluble Insoluble

In Vivo Formulation 1 1 mg/mL 1.58 mM

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.[2]

In Vivo Formulation 2 ≥ 1.25 mg/mL ≥ 1.98 mM

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.[1]

In Vivo Formulation 3 ≥ 1.25 mg/mL ≥ 1.98 mM

10% DMSO, 90%

(20% SBE-β-CD in

Saline).[1]

In Vivo Formulation 4 0.25 mg/mL 0.42 mM
5% DMSO, 95% Corn

oil.[7]
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This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

BMS-1001 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the BMS-1001 hydrochloride vial to room temperature before opening.

Weigh the desired amount of BMS-1001 hydrochloride powder in a sterile tube.

Calculate the required volume of DMSO to achieve a 10 mM concentration. For example, to

prepare 1 mL of a 10 mM stock solution, add 1 mL of DMSO to 6.31 mg of BMS-1001
hydrochloride.

Add the calculated volume of anhydrous DMSO to the powder.

Vortex the solution thoroughly until the solid is completely dissolved. If necessary, sonicate

the solution for a few minutes to aid dissolution.[2]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

Preparation of Working Solutions for In Vivo Use
This protocol provides an example of preparing a 1 mg/mL working solution for animal

experiments.

Materials:
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BMS-1001 hydrochloride stock solution in DMSO (e.g., 12.5 mg/mL)

PEG300

Tween-80

Sterile Saline

Sterile tubes

Vortex mixer

Procedure:

Prepare a clear stock solution of BMS-1001 hydrochloride in DMSO (e.g., 12.5 mg/mL).[1]

To prepare 1 mL of a 1 mg/mL working solution, sequentially add the following reagents,

ensuring the solution is clear after each addition:

100 µL of 12.5 mg/mL BMS-1001 in DMSO stock solution.

400 µL of PEG300. Mix thoroughly.

50 µL of Tween-80. Mix thoroughly.

450 µL of sterile Saline. Mix thoroughly to a final volume of 1 mL.

The final concentration of the working solution will be 1.25 mg/mL.[1]

It is recommended to prepare this working solution fresh on the day of use.[1]
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Caption: PD-1/PD-L1 Signaling Pathway Inhibition by BMS-1001.
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Caption: Experimental Workflow for Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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